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Compound of Interest

Compound Name: 8-Chloro-2H-chromen-2-one

CAS No.: 33491-29-1

Cat. No.: B11909425

Get Quote

Technical Whitepaper: 8-Chloro-2H-chromen-2-one

Executive Summary 8-Chloro-2H-chromen-2-one (commonly known as 8-chlorocoumarin) is

a halogenated coumarin derivative serving as a critical pharmacophore in medicinal chemistry.

Distinguished by the chlorine substitution at the C8 position of the benzopyrone skeleton, this

compound exhibits unique electronic and steric properties that influence its binding affinity to

biological targets, including serotonin receptors (5-HT) and integrins. This guide provides a

comprehensive technical analysis of its physicochemical properties, synthesis protocols, and

application in drug development.

Chemical Identity & Physicochemical Properties
The 8-chloro substituent introduces lipophilicity and alters the electron density of the lactone

ring, often enhancing metabolic stability compared to its non-halogenated counterparts.
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Property Data

CAS Number 33491-29-1

IUPAC Name 8-Chloro-2H-chromen-2-one

Synonyms
8-Chlorocoumarin; 2H-1-Benzopyran-2-one, 8-

chloro-

Molecular Formula C₉H₅ClO₂

Molecular Weight 180.59 g/mol

Appearance White to pale yellow crystalline solid

Melting Point 144–147 °C

Solubility
Soluble in CHCl₃, DMSO, Acetone; sparingly

soluble in water

1H NMR Characterization (400 MHz, CDCl₃): Distinctive doublet signals for the pyrone ring

protons are observed.

δ 7.71 (d, J = 9.6 Hz, 1H, H4)

δ 7.59 (d, J = 7.9 Hz, 1H, Ar-H)

δ 7.41 (d, J = 7.7 Hz, 1H, Ar-H)

δ 7.23 (t, J = 7.8 Hz, 1H, Ar-H)

δ 6.47 (d, J = 9.6 Hz, 1H, H3)

13C NMR Characterization (100 MHz, CDCl₃):

δ (ppm): 159.5 (C=O), 149.8 (C8a), 143.1 (C4), 132.3 (C-Cl), 126.4, 124.7, 121.8, 120.1,

117.4.

Structural Visualization
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The following diagram illustrates the core chemical structure and the numbering scheme

essential for interpreting the NMR data and substitution patterns.
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Figure 1: Structural breakdown of 8-chlorocoumarin highlighting the fused benzopyrone system

and the critical C8-chlorine substituent.

Synthesis Protocol: Pechmann Condensation
The most robust route for synthesizing 8-chloro-2H-chromen-2-one is the Pechmann

Condensation. This acid-catalyzed reaction involves the condensation of a phenol with a

-keto acid (or equivalent). For the unsubstituted pyrone ring (lacking a 4-methyl group), Malic
Acid is used as the precursor to formylacetic acid in situ.

Reaction Logic
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In situ Generation: Malic acid undergoes decarbonylation in hot sulfuric acid to generate

formylacetic acid (

).

Electrophilic Attack: The activated carbonyl of the formylacetic acid attacks the electron-rich

ortho-position of 2-chlorophenol.

Cyclization: Intramolecular esterification and dehydration yield the coumarin ring.

Experimental Procedure
Reagents:

2-Chlorophenol (1.0 eq)

L-Malic Acid (1.0 eq)

Concentrated Sulfuric Acid (H₂SO₄) (>98%)

Ice/Water mixture (for quenching)

Step-by-Step Protocol:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, mix 2-chlorophenol

(12.8 g, 0.1 mol) and L-malic acid (13.4 g, 0.1 mol).

Acid Addition: Slowly add concentrated H₂SO₄ (30 mL) to the mixture with gentle stirring.

Caution: Exothermic reaction.

Heating: Heat the mixture in an oil bath at 90–100 °C for 2–3 hours. The evolution of carbon

monoxide (CO) gas indicates the decarbonylation of malic acid (perform in a fume hood).

Quenching: Allow the reaction mixture to cool to room temperature. Pour the dark syrup onto

crushed ice (~200 g) with vigorous stirring.

Precipitation: The crude 8-chlorocoumarin will precipitate as a solid. Stir for 30 minutes to

ensure complete precipitation.
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Purification: Filter the solid and wash with cold water until the filtrate is neutral. Recrystallize

from ethanol or a water/ethanol mixture to obtain white needles.

Validation: Verify purity via TLC (Ethyl Acetate:Hexane 3:7) and melting point (Target: 144–

147 °C).[1]
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Figure 2: Step-by-step synthetic pathway via Pechmann Condensation.

Pharmacological Applications
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8-Chlorocoumarin serves as a versatile scaffold in drug discovery, particularly where steric

hindrance at the 8-position is required to modulate receptor binding.

Anticoagulant Activity: Like Warfarin, 8-substituted coumarins can inhibit Vitamin K epoxide

reductase (VKOR), though the 4-hydroxy substitution is typically required for maximal

potency. 8-chlorocoumarin is often used as a precursor to introduce the 4-hydroxy group via

further oxidation or synthetic modification.

CNS Agents: Derivatives of 8-chlorocoumarin (e.g., linked with N-arylpiperazines) have

shown high affinity for Serotonin 5-HT1A and Dopamine D2 receptors, acting as potential

antipsychotics with reduced side effects. The chlorine atom restricts rotation and locks the

conformation for optimal receptor pocket fitting.

HSP90 Inhibition: Halogenated coumarins have been investigated as inhibitors of Heat

Shock Protein 90 (HSP90), a chaperone protein upregulated in cancer cells, disrupting the

folding of oncogenic proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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